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Compound of Interest

Compound Name:
tert-Butyl 3-

(methylamino)propylcarbamate

Cat. No.: B152991 Get Quote

Essential Safety and Handling Guide for tert-
Butyl 3-(methylamino)propylcarbamate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling tert-Butyl 3-(methylamino)propylcarbamate (CAS RN: 442514-

22-9). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing

exposure risks. This chemical is classified as harmful if swallowed and may cause skin, eye,

and respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for the safe handling of tert-Butyl 3-
(methylamino)propylcarbamate. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Double gloving is

recommended. ● Inner Glove:

Nitrile rubber (minimum 0.1

mm thickness). ● Outer Glove:

Butyl rubber or Neoprene

(minimum 0.3 mm thickness).

Provides robust protection.

Nitrile offers splash resistance,

while butyl rubber and

neoprene provide extended

protection. Given the lack of

specific breakthrough time

data, a conservative double-

gloving approach is

recommended. Change gloves

immediately upon

contamination.[2]

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standard. A

face shield should be worn

over the goggles when there is

a significant risk of splashes.

Protects against severe eye

damage from splashes.[2]

Skin and Body Protection

A flame-resistant or 100%

cotton lab coat should be worn

over personal clothing. A

chemical-resistant apron and

sleeves are recommended for

larger quantities. Wear closed-

toe shoes and long pants.

Protects skin from potential

splashes and contact.[2]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[2][3] If engineering

controls are insufficient, a

NIOSH-approved respirator

with a green

(ammonia/methylamine) or a

multi-gas/vapor cartridge is

required. A quantitative fit test

is mandatory before initial use.

Prevents inhalation of harmful

vapors. The amine functional

group suggests that an

ammonia/methylamine-specific

cartridge is appropriate, while

a multi-gas cartridge offers

broader protection.[2]
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Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical. Seek immediate medical attention.[3]

[4][5]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing all

contaminated clothing and shoes. Wash the

affected area with soap and plenty of water.

Seek immediate medical attention.[4][5]

Eye Contact

Immediately flush open eyes with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[3][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[4][5][6]

Handling and Storage Protocols
Safe Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[3][5]

Wear suitable protective clothing, including the PPE outlined above.[5][7]

Avoid contact with skin and eyes.[5]
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Avoid the formation of dust and aerosols.[3][5]

Use non-sparking tools.[5]

Ground and bond containers when transferring material to prevent fire caused by

electrostatic discharge.[5][8]

Do not eat, drink, or smoke when using this product.[5][7]

Wash hands thoroughly after handling.[5][7][8]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]

Keep in a dark place under an inert atmosphere.[1] Recommended storage temperature is 2-

8°C.[1][9]

Store apart from incompatible materials such as strong oxidizing agents and strong acids.[3]

Accidental Release and Disposal Plan
Spill and Leak Cleanup:

Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.

Remove all sources of ignition.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[5]

Cleanup: Use personal protective equipment. For liquid spills, use a vapor-suppressing foam

to reduce vapors.[8] For solid spills, sweep up and shovel into suitable containers for

disposal, avoiding dust formation.[3][5] Collect all adhered or collected material for prompt

disposal.[5]

Waste Disposal:
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All waste containing tert-Butyl 3-(methylamino)propylcarbamate must be treated as

hazardous waste.[2]

Chemical Waste: Collect all residual chemical and contaminated materials in a clearly

labeled, sealed, and compatible waste container.[2][5]

Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a

designated hazardous waste container.[2]

Dispose of all waste in accordance with local, state, and federal regulations.[2][4][5]

Workflow for Safe Handling and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b152991?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.chemicalbook.com/msds/tert-butyl-n-3-aminopropyl-n-methylcarbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://aksci.com/sds/7101CX_SDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-n-3-aminopropyl-n-methylcarbamate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of tert-Butyl 3-(methylamino)propylcarbamate
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Caption: Workflow for the safe handling of tert-Butyl 3-(methylamino)propylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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